Cas no 87848-14-4 (5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester
• CAS No: 87848-14-4
• MF: C₇H₅Cl₃N₂O₂
• MW: 255.485798597336
• CID: 651523
• PubChem ID: 21559811
• Update Time: 2024-10-26

5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester
• ethyl 2,4,6-trichloropyrimidine-5-carboxylate
• 2,4,6-Trichloro-5-pyrimidinecarboxylic acid ethyl ester
• AC-25280
• 87848-14-4
• SB59134
• G88616
• DTXSID10615861
• ethyl2,4,6-trichloropyrimidine-5-carboxylate
• AKOS025401757
• DB-360365

• Inchi： 1S/C7H5Cl3N2O2/c1-2-14-6(13)3-4(8)11-7(10)12-5(3)9/h2H2,1H3
• InChI Key： JKMWTSMRYUNCAK-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC(Cl)=NC=1Cl)OCC

Computed Properties

• Exact Mass: 253.941660g/mol
• Monoisotopic Mass: 253.941660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives